![molecular formula C18H13N5O2S B2705899 Benzo[c][1,2,5]thiadiazol-5-yl(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone CAS No. 1251681-19-2](/img/structure/B2705899.png)
Benzo[c][1,2,5]thiadiazol-5-yl(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzo[c][1,2,5]thiadiazol-5-yl(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H13N5O2S and its molecular weight is 363.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Aggregation and Spectroscopic Studies
Research on thiadiazole derivatives, similar in structure to the compound , has explored their molecular aggregation behavior in different solvents. Spectroscopic studies revealed that solvent type significantly affects the molecular aggregation of these compounds, suggesting potential applications in material science and sensor technology for detecting solvent compositions or environmental conditions (Matwijczuk et al., 2016).
Synthesis and Biological Activity
Another area of research focuses on synthesizing new benzo[b]thiophene derivatives, including thiadiazoles and oxadiazoles, starting from precursors like 3-chlorobenzo[b]thiophene-2-carboxyl chloride. These compounds were characterized and evaluated for antibacterial, antifungal, and anti-inflammatory activities, indicating the potential of such structures for developing new antimicrobial and anti-inflammatory agents (Isloor et al., 2010).
Anticancer Potential and Hypoxia Inhibitors
The anticancer potential of benzo[c][1,2,5]oxadiazoles and benzo[c][1,2,5]thiadiazoles, including the synthesis of boron-based derivatives targeting tumor hypoxia, highlights a significant direction in cancer research. These compounds were synthesized and characterized, with ongoing biological studies to evaluate their efficacy as anticancer agents (Das et al., 2023).
Drug-likeness and Microbial Investigation
Further research involved the synthesis and in silico prediction of drug-likeness properties of novel compounds derived from benzotriazole-yl methanone, evaluated for antibacterial, antifungal, and antimycobacterial activities. This study provides insights into the development of new drugs with improved pharmacokinetic properties and antimicrobial efficacy (Pandya et al., 2019).
Properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N5O2S/c24-18(12-6-7-14-15(8-12)22-26-21-14)23-9-13(10-23)17-19-16(20-25-17)11-4-2-1-3-5-11/h1-8,13H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYBYCNJBTGXCQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC3=NSN=C3C=C2)C4=NC(=NO4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.